Cas no 535972-85-1 (3-Buten-1-ol,4-(3-pyridinyl)-(9CI))

• Product name: 3-Buten-1-ol,4-(3-pyridinyl)-(9CI)
• CAS No: 535972-85-1
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 1020204
• PubChem ID: 85835652

3-Buten-1-ol,4-(3-pyridinyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-ol,4-(3-pyridinyl)-(9CI)
• DB-271495
• 535972-85-1
• 3-Buten-1-ol, 4-(3-pyridinyl)-

• Inchi： InChI=1S/C9H11NO/c11-7-2-1-4-9-5-3-6-10-8-9/h1,3-6,8,11H,2,7H2
• InChI Key： QEHQTZMHYFUKIB-UHFFFAOYSA-N
• SMILES： C1=CC(=CN=C1)C=CCCO

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 33.1Ų
• XLogP3: 0.9